Cas no 4341-22-4 ((1R,4R,6R)-4-tert-butyl-1-phenyl-7-oxabicyclo[4.1.0]heptane)

• Product Name: (1R,4R,6R)-4-tert-butyl-1-phenyl-7-oxabicyclo[4.1.0]heptane
• CAS No: 4341-22-4
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 1517655
• PubChem ID: 6451983
• Update Time: 2025-04-21

(1R,4R,6R)-4-tert-butyl-1-phenyl-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• (1R,4R,6R)-4-tert-butyl-1-phenyl-7-oxabicyclo[4.1.0]heptane
• 7-Oxabicyclo(4.1.0)heptane, 4-(1,1-dimethylethyl)-1-phenyl-, (1alpha,4beta,6alpha)-
• (1R,3R,6R)-3-tert-butyl-6-phenyl-7-oxabicyclo[4.1.0]heptane
• DTXSID40195843
• 4-t-Butyl-1-phenyl-7-oxabicyclo(4.1.0)heptane
• 7-Oxabicyclo(4.1.0)heptane, 4-tert-butyl-1-phenyl-, cis-
• 4341-22-4

• Inchi： 1S/C16H22O/c1-15(2,3)13-9-10-16(14(11-13)17-16)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3/t13-,14-,16-/m1/s1
• InChI Key： HMDSXEJWYVODOY-IIAWOOMASA-N
• SMILES： O1[C@@H]2C[C@H](C(C)(C)C)CC[C@]12C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53